molecular formula C10H16O2 B8706656 2-Pentyl-1,3-cyclopentanedione CAS No. 15869-79-1

2-Pentyl-1,3-cyclopentanedione

Cat. No.: B8706656
CAS No.: 15869-79-1
M. Wt: 168.23 g/mol
InChI Key: WJFHZGWEIOVETL-UHFFFAOYSA-N
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Description

2-Pentyl-1,3-cyclopentanedione is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

15869-79-1

Molecular Formula

C10H16O2

Molecular Weight

168.23 g/mol

IUPAC Name

2-pentylcyclopentane-1,3-dione

InChI

InChI=1S/C10H16O2/c1-2-3-4-5-8-9(11)6-7-10(8)12/h8H,2-7H2,1H3

InChI Key

WJFHZGWEIOVETL-UHFFFAOYSA-N

Canonical SMILES

CCCCCC1C(=O)CCC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

After charging succinic acid, the mixture was allowed stand to complete generation of HCl gas. Then, thereto was added 60 g (0.4 mol) of heptanoyl chloride, and the resulting mixture was heated at 80° C. for 8 hours. Since heptanoyl chloride is also fuming (HCl gas), measures were taken against corrosion of equipment in the peripheral environment at the time of weighing, but it was with difficulty. The mixture was cooled, poured onto 60 g of ice, and maintained at −10° C. for 10 hours, depositing a product as a solid. The product was subjected to suction filtration, washed with 10% NaCl water and toluene (20 ml×3 times), and dried, yielding 8.4 g (0.05 mol) of 2-pentyl-1,3-cyclopentanedione (a compound in which R1 represents an n-pentyl group in the above formula (3)). Yields were 20.8%, 50.0%, and 12.5% relative to AlCl3, succinic acid, and heptanoyl chloride, respectively. Simultaneously, wastewater containing a large amount of an aluminum-based and a chlorine-based compound was byproduced.
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